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Compound of Interest

Compound Name:
1-(3-Bromopropyl)-4-

chlorobenzene

Cat. No.: B1277888 Get Quote

An In-depth Technical Guide to 1-(3-
Bromopropyl)-4-chlorobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-(3-Bromopropyl)-4-chlorobenzene, a halogenated aromatic compound with

potential applications in organic synthesis and medicinal chemistry. This document

consolidates key data, experimental protocols, and safety information to support its use in

research and development.

Chemical Identity and Physical Properties
1-(3-Bromopropyl)-4-chlorobenzene is a disubstituted benzene derivative containing both

bromine and chlorine atoms. Its structural information and key physical properties are

summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1277888?utm_src=pdf-interest
https://www.benchchem.com/product/b1277888?utm_src=pdf-body
https://www.benchchem.com/product/b1277888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

CAS Number 64473-35-4 [1][2]

Molecular Formula C₉H₁₀BrCl [1][3]

Molecular Weight 233.53 g/mol [1][3]

IUPAC Name
1-(3-bromopropyl)-4-

chlorobenzene
[1]

Synonyms

3-(4-Chlorophenyl)propyl

bromide, 1-Chloro-4-(3-

bromopropyl)benzene, 3-(p-

chlorophenyl)-1-propyl bromide

[1][4]

Appearance
Colorless to pale yellow

liquid/oil
[2][4]

A compilation of its physical and computed properties is provided in the following table:

Property Value Type Source

Boiling Point 92 °C at 0.3 Torr Experimental [2][5]

Density 1.424 g/cm³ Experimental [2][5]

Solubility

Moderately soluble in

organic solvents;

limited solubility in

water

Experimental [4]

XLogP3 3.9 Computed [1]

Monoisotopic Mass 231.96544 Da Computed [1][6]

Synthesis and Purification
A reliable method for the synthesis of 1-(3-Bromopropyl)-4-chlorobenzene involves the

bromination of 3-(4-chlorophenyl)propan-1-ol.
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Experimental Protocol: Synthesis from 3-(4-
chlorophenyl)propan-1-ol
This protocol details the conversion of the precursor alcohol to the desired brominated product.

Materials and Reagents:

3-(4-chlorophenyl)propan-1-ol

Triphenylphosphine (PPh₃)

Bromine (Br₂)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Water (H₂O)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel (230-400 mesh)

Ethyl acetate

Hexane

Procedure:

Dissolve triphenylphosphine (7.42 g, 28.3 mmol) in dichloromethane (200 mL) and cool the

solution to 0 °C.

Slowly add a solution of bromine (1.46 mL, 28.3 mmol) in dichloromethane (40 mL) to the

cooled solution over a period of 30 minutes.
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Add a solution of 3-(4-chlorophenyl)propan-1-ol (4.6 g, 27 mmol) in dichloromethane (20 mL)

to the reaction mixture.

Allow the reaction mixture to gradually warm to room temperature and continue stirring for 24

hours.

Transfer the reaction mixture to a separatory funnel and wash sequentially with saturated

sodium bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purify the resulting residue by silica gel column chromatography using a 7.5% ethyl acetate

in hexane eluent.

The final product, 1-(3-Bromopropyl)-4-chlorobenzene, is obtained as a clear, colorless oil

(6.15 g, 97% yield).

Diagram of Synthesis Workflow:
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Synthesis of 1-(3-Bromopropyl)-4-chlorobenzene

Reactants Solvents & Reagents

Workup & Purification

3-(4-chlorophenyl)propan-1-ol
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Triphenylphosphine Bromine Dichloromethane

Washing (NaHCO3, H2O, Brine)

Drying (Na2SO4)

Concentration

Column Chromatography

1-(3-Bromopropyl)-
4-chlorobenzene

97% Yield
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Caption: Synthesis workflow for 1-(3-Bromopropyl)-4-chlorobenzene.
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Spectroscopic Data
The identity and purity of the synthesized compound can be confirmed by spectroscopic

methods.

Spectroscopic Data

¹H NMR (400 MHz, CDCl₃)
δ 2.16 (2H, m), 2.77 (2H, t), 3.41 (2H, t), 7.15

(2H, d), 7.27 (2H, d)

Chemical Reactivity and Stability
1-(3-Bromopropyl)-4-chlorobenzene is a versatile intermediate in organic synthesis. The

presence of a primary alkyl bromide allows for various nucleophilic substitution reactions, while

the chloro-substituted aromatic ring can participate in cross-coupling reactions. The compound

should be stored in a dry, room-temperature environment.[2]

Safety and Handling
1-(3-Bromopropyl)-4-chlorobenzene is associated with several hazards.[1] Appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should

be worn when handling this chemical. Work should be conducted in a well-ventilated fume

hood.

GHS Hazard Statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Biological Activity
Currently, there is limited publicly available information regarding the specific biological

activities or its involvement in signaling pathways. However, the presence of halogen atoms
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and its structural motifs suggest that it could be a valuable building block for the synthesis of

novel compounds with potential pharmacological properties.[4] Further research is required to

explore its biological profile.

Logical Relationship of Properties:

Property Profile of 1-(3-Bromopropyl)-4-chlorobenzene

C9H10BrCl

Physical Properties
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- Density: 1.424 g/cm³
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Caption: Interrelation of properties for 1-(3-Bromopropyl)-4-chlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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